Cas no 78633-82-6 (1H-Pyrrole-2,5-dicarboxylic acid, 3,4-bis(bromomethyl)-, diethyl ester)

1H-Pyrrole-2,5-dicarboxylic acid, 3,4-bis(bromomethyl)-, diethyl ester structure
78633-82-6 structure
Product Name:1H-Pyrrole-2,5-dicarboxylic acid, 3,4-bis(bromomethyl)-, diethyl ester
CAS No:78633-82-6
MF:C12H15Br2NO4
MW:397.059802293777
CID:534211
PubChem ID:15155906
Update Time:2025-04-19

1H-Pyrrole-2,5-dicarboxylic acid, 3,4-bis(bromomethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,5-dicarboxylic acid, 3,4-bis(bromomethyl)-, diethyl ester
    • diethyl 3,4-bis(bromomethyl)-1H-pyrrole-2,5-dicarboxylate
    • 78633-82-6
    • DTXSID60569264
    • Inchi: 1S/C12H15Br2NO4/c1-3-18-11(16)9-7(5-13)8(6-14)10(15-9)12(17)19-4-2/h15H,3-6H2,1-2H3
    • InChI Key: GIQWKEFGRGZHAK-UHFFFAOYSA-N
    • SMILES: BrCC1=C(C(=O)OCC)NC(C(=O)OCC)=C1CBr

Computed Properties

  • Exact Mass: 396.93473g/mol
  • Monoisotopic Mass: 394.93678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 68.4Ų
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